Cas no 2172602-05-8 (5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2172602-05-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6544047
• PubChem ID: 165599323
• Update Time: 2025-06-27

5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• EN300-1618278
• 2172602-05-8

• Inchi： 1S/C11H18N2O2/c1-7(2)4-11(3)9(14)8(5-12)6-13-10(11)15/h6-7H,4-5,12H2,1-3H3,(H,13,15)
• InChI Key： HXALZJJKUAOITE-UHFFFAOYSA-N
• SMILES： O=C1C(CN)=CNC(C1(C)CC(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione

5-(Aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172602-05-8): A Comprehensive Overview

5-(Aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172602-05-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydropyridines, which are known for their diverse biological activities and pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione is characterized by a tetrahydropyridine ring with specific substituents. The presence of an aminomethyl group at the 5-position and a methyl group at the 3-position, along with a 2-methylpropyl substituent at the 3-position, imparts unique chemical and biological properties to this compound. The synthesis of this compound typically involves multi-step reactions, including ring formation and functional group modifications.

Recent studies have explored various synthetic routes to produce 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione. One notable method involves the cyclization of an appropriate amino acid derivative followed by selective reduction and functionalization steps. This approach not only ensures high yields but also allows for the introduction of various substituents to fine-tune the compound's properties.

Biological Activities

5-(Aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione has been extensively studied for its biological activities. One of its most significant properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors and enzymes involved in neurotransmission, making it a promising candidate for the treatment of neurological disorders.

In particular, studies have demonstrated that 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). This property makes it a potential therapeutic agent for treating depression and anxiety disorders. Additionally, the compound has shown promise in preclinical studies for its anti-inflammatory and neuroprotective effects.

Potential Therapeutic Applications

The unique combination of structural features and biological activities of 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione has led to its evaluation in various therapeutic areas. One of the most promising applications is in the treatment of mood disorders such as depression and anxiety. Preclinical studies have shown that this compound can effectively increase serotonin levels in the brain by inhibiting its reuptake into presynaptic neurons.

Beyond mood disorders, 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its neuroprotective properties and ability to reduce inflammation make it a valuable candidate for further research in these areas.

Clinical Trials and Future Directions

The clinical development of 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione is currently underway. Early-phase clinical trials have shown promising results in terms of safety and efficacy. These trials are designed to evaluate the compound's pharmacokinetic properties and determine optimal dosing regimens for various therapeutic indications.

In addition to ongoing clinical trials, researchers are exploring new derivatives of 5-(aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione to enhance its therapeutic potential. These efforts aim to optimize the compound's pharmacological profile by modifying its structure to improve bioavailability and reduce side effects.

Conclusion

5-(Aminomethyl)-3-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172602-05-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neuroscience and pharmacology. As clinical trials progress and new derivatives are discovered, this compound is poised to play a significant role in advancing our understanding and treatment of various neurological disorders.